Cas no 1707360-01-7 (5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole)

• Product Name: 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole
• CAS No: 1707360-01-7
• MF: C₆H₉BrN₂O
• MW: 205.052460432053
• CID: 5263765
• Update Time: 2025-06-27

5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole
• 1H-Pyrazole, 5-bromo-1-(2-methoxyethyl)-

• Inchi： 1S/C6H9BrN2O/c1-10-5-4-9-6(7)2-3-8-9/h2-3H,4-5H2,1H3
• InChI Key： FJYSWFIZOYOHOX-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(Br)=CC=N1

Additional information on 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole

Recent Advances in the Study of 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole (CAS: 1707360-01-7)

In recent years, the compound 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole (CAS: 1707360-01-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core substituted with a bromo and a methoxyethyl group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole. Recent publications have highlighted novel methodologies that improve yield and purity while reducing environmental impact. For instance, a 2023 study demonstrated a green chemistry approach using catalytic amounts of palladium under mild conditions, achieving a yield of over 85%. These advancements are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole exhibits notable activity as a kinase inhibitor, particularly targeting enzymes involved in inflammatory pathways. In vitro and in vivo studies have shown its efficacy in reducing cytokine production and mitigating inflammatory responses, making it a potential candidate for treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest its role in modulating cellular proliferation, opening avenues for oncology research.

The molecular mechanisms underlying the biological effects of 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole are also being elucidated. Structural-activity relationship (SAR) studies have identified the bromo and methoxyethyl substituents as critical for binding affinity and selectivity. Computational modeling and X-ray crystallography have provided detailed insights into its interaction with target proteins, facilitating the design of more potent analogs. These findings are instrumental in the rational development of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on prodrug strategies and formulation technologies to enhance its pharmacokinetic profile. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 5-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole (CAS: 1707360-01-7) represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its multifaceted applications, from anti-inflammatory agents to anticancer drugs. As synthetic methodologies and mechanistic understanding advance, this compound is poised to play a pivotal role in the future of medicinal chemistry and drug discovery.